1-[(N-acetylglycyl)(4-methylphenyl)amino]-N-(4-methoxyphenyl)cyclohexanecarboxamide

• Molecular Formula: C25H31N3O4
• Molecular Weight: 437.5 g/mol
• IUPAC Name: 1-(N-(2-acetamidoacetyl)-4-methylanilino)-N-(4-methoxyphenyl)cyclohexane-1-carboxamide
• InChI: InChI=1S/C25H31N3O4/c1-18-7-11-21(12-8-18)28(23(30)17-26-19(2)29)25(15-5-4-6-16-25)24(31)27-20-9-13-22(32-3)14-10-20/h7-14H,4-6,15-17H2,1-3H3,(H,26,29)(H,27,31)
• InChI Key: KXPFTSVCKBEMAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(C(=O)CNC(=O)C)C2(CCCCC2)C(=O)NC3=CC=C(C=C3)OC

Description

1-[2-ACETAMIDO-N-(4-METHYLPHENYL)ACETAMIDO]-N-(4-METHOXYPHENYL)CYCLOHEXANE-1-CARBOXAMIDE is a complex organic compound with a unique structure that includes acetamido and methoxyphenyl groups

Preparation Methods

The synthesis of 1-[2-ACETAMIDO-N-(4-METHYLPHENYL)ACETAMIDO]-N-(4-METHOXYPHENYL)CYCLOHEXANE-1-CARBOXAMIDE involves multiple steps. The synthetic route typically starts with the preparation of the acetamido and methoxyphenyl intermediates, followed by their coupling under specific reaction conditions. Industrial production methods may involve optimized reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[2-ACETAMIDO-N-(4-METHYLPHENYL)ACETAMIDO]-N-(4-METHOXYPHENYL)CYCLOHEXANE-1-CARBOXAMIDE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to certain enzymes or receptors, leading to a cascade of biochemical events that result in its observed effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar compounds to 1-[2-ACETAMIDO-N-(4-METHYLPHENYL)ACETAMIDO]-N-(4-METHOXYPHENYL)CYCLOHEXANE-1-CARBOXAMIDE include:

N-(4-Methylphenyl)acetamide: Shares the acetamido and methylphenyl groups.

N-(4-Methoxyphenyl)acetamide: Contains the methoxyphenyl group.

Acetamide derivatives: Various acetamide derivatives with different substituents